Cas no 2361644-74-6 (6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine)

• Product Name: 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine
• CAS No: 2361644-74-6
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 5463359
• Update Time: 2025-10-29

6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine
• Z3689236339
• [1,2,4]Triazolo[1,5-b]pyridazine, 6-bromo-2-methyl-

• Inchi： 1S/C6H5BrN4/c1-4-8-6-3-2-5(7)10-11(6)9-4/h2-3H,1H3
• InChI Key： BYDXKKMMFGJTKD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C)=NN2N=1

Computed Properties

• Exact Mass: 211.96976 g/mol
• Monoisotopic Mass: 211.96976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.03
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1

Additional information on 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine

Professional Introduction to Compound with CAS No. 2361644-74-6 and Product Name: 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine

The compound with the CAS number 2361644-74-6 and the product name 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazolopyridazine class, a structural motif that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The molecular framework of this compound incorporates a brominated and methylated triazolo[1,5-b]pyridazine core, which is strategically designed to enhance its pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of triazolopyridazine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms, such as bromine in this case, into the molecular structure often enhances the binding affinity and metabolic stability of these compounds. The bromo-substituted moiety in 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine is particularly noteworthy, as it has been shown to improve the compound's interaction with biological targets.

The methyl group at the 2-position of the triazolopyridazine ring further contributes to the compound's pharmacological profile by influencing its electronic properties and solubility. This modification can lead to enhanced bioavailability and improved pharmacokinetic characteristics. The combination of these structural features makes 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in exploring the therapeutic potential of triazolopyridazine derivatives in various disease models. Studies have demonstrated that these compounds can modulate multiple biological pathways, making them attractive for treating complex diseases such as cancer and neurodegenerative disorders. The bromine atom in 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine plays a crucial role in its interaction with enzymes and receptors involved in these pathways. This has led to its inclusion in several preclinical studies aimed at evaluating its efficacy and safety.

One of the most compelling aspects of 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine is its potential as a scaffold for drug development. By leveraging its unique structural features, researchers can design analogs with improved pharmacological properties. For instance, modifications at the 3-position or 5-position of the triazolopyridazine ring could enhance its binding affinity or alter its metabolic stability. Such structural optimizations are essential for developing compounds that are both effective and safe for clinical use.

The synthesis of 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The bromination step is particularly critical, as it must be performed under conditions that prevent unwanted side reactions while maximizing the incorporation of bromine at the desired position. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and precision.

The biological activity of 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine has been evaluated in several in vitro and in vivo models. Initial studies have shown promising results regarding its ability to inhibit specific enzymes or receptors involved in disease pathogenesis. For example, it has demonstrated potential as an inhibitor of kinases that are overexpressed in certain types of cancer. These findings have generated significant interest among researchers who are seeking new therapeutic strategies for these diseases.

The pharmacokinetic properties of 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine are also an area of active investigation. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary studies suggest that it exhibits favorable pharmacokinetic profiles，with reasonable bioavailability and moderate metabolic clearance rates。These characteristics make it a promising candidate for further development into a therapeutic agent.

Future research on 6-Bromo-2-methyl-[1，2，4-triazolo[1，5-b)pyridazine will focus on optimizing its pharmacological properties through structural modifications。Additionally，investigators will explore its potential applications in treating various diseases by evaluating its efficacy and safety in clinical trials。The integration of computational modeling techniques will aid in predicting how different structural changes will affect the compound's biological activity，thus accelerating the drug discovery process。

In conclusion,6-Bromo-2-methyl-[1，2，4-triazolo[1，5-b)pyridazine represents a significant advancement in pharmaceutical chemistry。Its unique structural features make it a promising candidate for further investigation as a therapeutic agent。With continued research and development，this compound has the potential to contribute to the treatment of various diseases and improve patient outcomes worldwide。